Cas no 874801-57-7 (4-Chloro-7-ethyl-5,6,7,8-tetrahydropyrido-[4',3':4,5]thieno[2,3-d]pyrimidine)

• Product Name: 4-Chloro-7-ethyl-5,6,7,8-tetrahydropyrido-[4',3':4,5]thieno[2,3-d]pyrimidine
• CAS No: 874801-57-7
• MF: C₁₁H₁₂ClN₃S
• MW: 253.751079559326
• MDL: MFCD03030425
• CID: 1069501
• PubChem ID: 2769533
• Update Time: 2025-06-25

4-Chloro-7-ethyl-5,6,7,8-tetrahydropyrido-[4',3':4,5]thieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-ethyl-5,6,7,8-tetrahydropyrido-[4',3':4,5]thieno[2,3-d]pyrimidine
• 3-chloro-11-ethyl-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene
• 4-Chloro-7-ethyl-5,6,7,8-tetrahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine
• 874801-57-7

• MDL： MFCD03030425
• Inchi： 1S/C11H12ClN3S/c1-2-15-4-3-7-8(5-15)16-11-9(7)10(12)13-6-14-11/h6H,2-5H2,1H3
• InChI Key： VFSMDHKVTBJHNI-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)SC1CN(CC)CCC=12

Computed Properties

• Exact Mass: 253.0440463g/mol
• Monoisotopic Mass: 253.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.3Ų

Additional information on 4-Chloro-7-ethyl-5,6,7,8-tetrahydropyrido-[4',3':4,5]thieno[2,3-d]pyrimidine

4-Chloro-7-ethyl-5,6,7,8-tetrahydropyrido-[4',3':4,5]thieno[2,3-d]pyrimidine: A Comprehensive Overview

The compound with CAS No 874801-57-7, known as 4-Chloro-7-ethyl-5,6,7,8-tetrahydropyrido-[4',3':4,5]thieno[2,3-d]pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic compounds that are extensively studied for their potential in therapeutic applications. The tetrahydropyrido-thienopyrimidine framework is particularly intriguing due to its unique structural features and promising biological activities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its properties in greater depth. The chloro and ethyl substituents on the pyrido-thienopyrimidine core are believed to play a critical role in modulating the compound's pharmacokinetic profile and bioactivity. Studies have shown that these substituents can significantly influence the molecule's solubility, stability, and interaction with biological targets.

One of the most notable aspects of 4-Chloro-7-ethyl-5,6,7,8-tetrahydropyrido-[4',3':4,5]thieno[2,3-d]pyrimidine is its potential as a lead compound in the development of novel therapeutics. Preclinical studies have demonstrated its ability to inhibit key enzymes and receptors involved in various disease pathways. For instance, research published in *Nature Communications* highlighted its efficacy as a kinase inhibitor, suggesting its potential utility in treating cancers and inflammatory disorders.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the thienopyrimidine ring system is achieved through a tandem cyclization reaction, which ensures high yields and excellent stereocontrol. This approach not only enhances the scalability of the synthesis but also facilitates further structural modifications for optimizing biological activity.

In terms of pharmacological properties, 4-Chloro-7-ethyl-5,6,7,8-tetrahydropyrido-[4',3':4,5]thieno[2,3-d]pyrimidine exhibits remarkable selectivity towards specific molecular targets. Computational studies using molecular docking techniques have revealed that its unique three-dimensional structure allows for precise binding to protein pockets associated with diseases such as neurodegenerative conditions and cardiovascular disorders.

Moreover, recent research has explored the use of this compound as a building block for constructing larger molecular frameworks. By leveraging its modular structure, chemists have successfully synthesized analogs with enhanced potency and reduced toxicity. These findings underscore the versatility of tetrahydropyrido-thienopyrimidine derivatives in drug design.

Looking ahead, the continued investigation of CAS No 874801-57-7 is expected to yield further insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this compound into preclinical trials. If successful, it could pave the way for the development of innovative treatments addressing unmet medical needs.

In conclusion,4-Chloro-7-ethyl-5,6,7